Cas no 1803839-92-0 (Methyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1803839-92-0
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4907002
• Update Time: 2025-10-30

Methyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C9H7F3INO2/c1-16-8(15)4-5-2-6(9(10,11)12)14-7(13)3-5/h2-3H,4H2,1H3
• InChI Key： VVOJBQGERPZBOJ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(F)(F)F)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate

Methyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate (CAS No. 1803839-92-0): A Comprehensive Overview

Methyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate (CAS No. 1803839-92-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel pharmaceuticals and agrochemicals. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of Methyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate is composed of a pyridine ring substituted with an iodine atom at the 2-position, a trifluoromethyl group at the 6-position, and a methyl ester group at the 4-position. The presence of these functional groups imparts unique chemical and physical properties to the compound, making it a valuable building block in synthetic chemistry. The iodine atom, in particular, serves as an excellent leaving group for various coupling reactions, enabling the formation of diverse carbon-carbon bonds.

Recent studies have highlighted the importance of Methyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate in the synthesis of bioactive molecules. For instance, a research team from the University of California, Los Angeles (UCLA) demonstrated that this compound can be efficiently converted into potent inhibitors of protein kinases, which are key targets in cancer therapy. The trifluoromethyl group enhances the lipophilicity and metabolic stability of these inhibitors, while the pyridine ring provides essential binding interactions with the target proteins.

In addition to its role in pharmaceutical development, Methyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate has also found applications in agrochemical research. A study published in the Journal of Agricultural and Food Chemistry reported that this compound can be used as an intermediate in the synthesis of herbicides with improved selectivity and efficacy. The iodine atom facilitates cross-coupling reactions with various aryl and heteroaryl partners, allowing for the rapid generation of a diverse library of herbicidal compounds.

The synthesis of Methyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate has been optimized through several methodologies. One common approach involves the iodination of 6-trifluoromethylpyridine followed by esterification with methanol. However, recent advancements have led to more efficient and environmentally friendly synthetic routes. For example, a research group at the University of Cambridge developed a palladium-catalyzed protocol that significantly reduces reaction times and improves yields while minimizing waste production.

The physical properties of Methyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate are also noteworthy. It is a solid at room temperature with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), making it easy to handle and process in laboratory settings. Its stability under various reaction conditions further enhances its utility as a synthetic intermediate.

In conclusion, Methyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate (CAS No. 1803839-92-0) is a highly valuable compound with diverse applications in medicinal chemistry and agrochemical research. Its unique structural features enable it to serve as an excellent building block for the synthesis of bioactive molecules and herbicides. Ongoing research continues to uncover new potential uses for this compound, solidifying its importance in modern chemical science.